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Introduction to PEG-3 Oleamide

PEG-3 oleamide is a non-ionic surfactant with significant applications in various industries, including

pharmaceutical formulations and drug delivery systems. This oleic acid derivative represents a class of

ethoxylated amides characterized by a hydrophobic fatty acid chain coupled with a hydrophilic

polyethylene glycol moiety. The compound is identified by CAS number 26027-37-2 and functions as a

versatile emulsifying agent and stabilizer in multiple formulations [1]. The "3" in its nomenclature refers to

the average number of ethylene oxide units in the polyethyleneglycol chain, which significantly influences

its hydrophilic-lipophilic balance (HLB) and subsequent surfactant properties [2].

For research and development professionals, understanding the precise properties and behavior of PEG-3

oleamide is essential for optimizing formulations, particularly in emulsion-based drug delivery systems

where stability, biocompatibility, and precise performance characteristics are critical. This technical guide

provides a comprehensive analysis of PEG-3 oleamide's surfactant properties, experimental characterization

methodologies, and potential pharmaceutical applications based on current available data.

Chemical Structure and Fundamental Properties
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Structural Characteristics

PEG-3 oleamide is a polyethylene glycol derivative synthesized through the controlled reaction of oleic

acid with polyethylene glycol, resulting in a chemical structure formally known as poly(oxy-1,2-ethanediyl),

.α.-[2-[(1-oxo-9-octadecenyl)amino]ethyl]-.ω.-hydroxy- (3 mol EO average molar ratio) [1]. The compound

features:

A hydrophobic tail derived from oleic acid (C18:1), containing a cis-double bond at the 9th carbon
that introduces molecular kinks affecting packing parameters

A hydrophilic head group consisting of three repeating ethylene oxide units (PEG-3)
An amide linkage that connects the hydrophobic and hydrophilic moieties, providing chemical

stability and influencing interfacial behavior

The molecular formula is (C₂H₄O)ₙ-C₂₀H₃₉NO₂, where n represents approximately 3 ethylene oxide units

[1]. This specific architectural arrangement creates the amphiphilic character essential for surfactant

functionality, allowing the molecule to orient at interfaces and reduce interfacial tension between immiscible

phases.

Fundamental Physicochemical Properties

Table 1: Fundamental Properties of PEG-3 Oleamide

Property Specification Reference

CAS Number 26027-37-2 [1]

Formula (C₂H₄O)ₙ-C₂₀H₃₉NO₂ [1]

Assay 95.00 to 100.00% [1]

FDA UNII Not specified [1]

Food Chemicals Codex Not listed [1]

Occurrence in nature Not found [1]
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The compound is synthetically produced and does not occur naturally, ensuring batch-to-batch consistency

in pharmaceutical applications [1]. The assay purity ranges between 95-100%, indicating high material

quality suitable for research and development purposes.

Functional Properties and Surfactant Mechanisms

Primary Surfactant Functions

PEG-3 oleamide exhibits two primary surfactant functions that make it valuable in formulation science:

Surfactant-cleansing: As a surface-active agent, it reduces surface tension between liquids, solids,

and gases, facilitating the removal of soil and impurities from skin, hair, and surfaces [2] [3]. This

property stems from its ability to form micellar structures that encapsulate and solubilize

hydrophobic materials.

Surfactant-emulsifying: It promotes the formation and stabilization of intimate mixtures between

immiscible liquids (particularly oil and water) by modifying interfacial tension, enabling the creation

of stable emulsions [2] [3]. This functionality is particularly valuable in pharmaceutical emulsions

where system stability is critical for dosage consistency.

Mechanism of Action

The surfactant activity of PEG-3 oleamide derives from its amphiphilic molecular structure. When

introduced at oil-water interfaces, the molecule orients itself with the hydrophobic oleamide moiety

dissolved in the oil phase and the hydrophilic PEG-3 chain extending into the aqueous phase. This molecular

arrangement results in a reduction of interfacial tension and forms a protective barrier around emulsion

droplets, preventing coalescence through both electrostatic and steric stabilization mechanisms [2].

The three ethylene oxide units in the hydrophilic head group provide an optimal balance between

hydrophilicity and molecular size, creating sufficient steric hindrance to prevent droplet aggregation while

maintaining adequate water compatibility. The amide linkage contributes to the structural integrity of the

interfacial film through potential hydrogen bonding with adjacent molecules and aqueous phase components.
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Experimental Characterization and Methodologies

Synthesis and Production Methodology

The production of PEG-3 oleamide involves a carefully controlled chemical process that combines oleic

acid and polyethylene glycol:

Reaction System: Oleic acid (typically derived from vegetable sources) is heated in the presence of
PEG under controlled conditions [4].

Process Control: The reaction requires precise temperature control and potentially catalytic agents
to ensure complete amide bond formation while minimizing side reactions.

Purification: The crude product undergoes purification processes to remove unreacted starting
materials and byproducts, ensuring the final material meets specifications [4].

Table 2: Experimental Parameters for Surfactant Characterization

Test Parameter Methodology Key Measurements

Emulsification capacity Oil-in-water emulsion

formation

Emulsion stability over time, droplet size

distribution

Interfacial tension Wilhelmy plate or du Noüy

ring

Reduction in interfacial tension at various

concentrations

Solubilization potential Phase behavior studies Concentration required for solubilization of

hydrophobic compounds

Critical micelle

concentration (CMC)

Surface tension vs.

concentration plot

Concentration where micelle formation

begins

Performance Characterization Protocols

For researchers evaluating PEG-3 oleamide, the following experimental approaches are recommended:

Emulsification Efficiency Testing: Prepare a series of oil-in-water emulsions with varying

concentrations of PEG-3 oleamide (0.1-5% w/v). Combine with fixed oil phase (e.g., mineral oil,
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isopropyl myristate) at 10:90 oil-to-water ratio. Homogenize using high-shear mixing (10,000 rpm for

2 minutes). Evaluate emulsion stability by monitoring phase separation over 24-72 hours and

characterize droplet size distribution using light scattering techniques [2].

Interfacial Tension Measurement: Prepare aqueous solutions of PEG-3 oleamide across

concentration range (0.001-1% w/v). Measure interfacial tension against representative oils (e.g.,

sesame oil for pharmaceutical applications) using a tensiometer with du Noüy ring method. Plot

interfacial tension versus logarithm of concentration to determine critical micelle concentration (CMC)

and efficiency parameters [2].

Foam Characterization: Prepare 0.25% surfactant solution in distilled water. Utilize foam column

test with controlled gas sparging (e.g., 100 mL/min for 30 seconds). Measure initial foam height and

monitor decay over time (every minute for 10 minutes) to determine foam capacity and stability [5].

The following diagram illustrates the key experimental workflow for characterizing PEG-3 oleamide

surfactant properties:

Sample Preparation

Solution Preparation

Emulsification Testing

Interfacial Tension
Measurement

Foam Characterization

Stability Assessment

Data Analysis
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Click to download full resolution via product page

Figure 1: Experimental workflow for comprehensive characterization of PEG-3 oleamide surfactant

properties, highlighting parallel assessment pathways.

Formulation Considerations and Applications

Compatibility and Stability Profiles

PEG-3 oleamide demonstrates broad formulation compatibility with other cosmetic and pharmaceutical

ingredients. As a non-ionic surfactant, it exhibits compatibility with most ionic and non-ionic excipients,

though compatibility testing is recommended when formulating with specific active pharmaceutical

ingredients (APIs). The ethylene oxide-based structure contributes to its high water solubility and

hygroscopicity, important considerations for formulation scientists designing aqueous-based systems [2].

Stability considerations include:

pH Stability: PEG derivatives generally maintain stability across a wide pH range (typically 4-9),
though extensive exposure to highly acidic or alkaline conditions should be avoided to prevent

decomposition.
Thermal Stability: The compound remains stable at standard processing temperatures, but

excessive heat should be avoided during manufacturing to prevent oxidative degradation of the
unsaturated oleic acid moiety.

Oxidative Stability: The presence of a double bond in the oleamide chain introduces potential
sensitivity to oxidative degradation, which may be mitigated through appropriate antioxidant selection

in final formulations.

Pharmaceutical Application Potential

While detailed pharmaceutical applications of PEG-3 oleamide specifically are not extensively documented

in the available literature, its functional properties suggest several potential applications based on its

surfactant classification:
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Emulsion-Based Drug Delivery: As an oil-in-water emulsifier, PEG-3 oleamide could stabilize

topical, oral, or intravenous emulsions containing hydrophobic active ingredients [2].

Solubilization Enhancement: The surfactant properties may improve aqueous solubility of poorly

water-soluble drugs through micellar solubilization, potentially enhancing bioavailability [2].

Topical Formulations: The compound's presence in cosmetic formulations suggests applicability in

topical pharmaceutical preparations, where it may contribute to skin permeation enhancement while

maintaining favorable tolerance profiles [2].

Safety and Regulatory Considerations

Safety Profile Assessment

The safety assessment of polyethylene glycols and their derivatives has been comprehensively reviewed in

toxicological literature. According to available information:

PEG derivatives generally demonstrate very good skin tolerance when used in cosmetic and topical
applications [2].

A comprehensive safety assessment of polyethylene glycols (PEGs) and their derivatives as used in
cosmetic products has been published in Toxicology (2005), providing a scientific basis for safety

evaluation [2].
While specific toxicological data for PEG-3 oleamide (oral/parenteral toxicity, dermal toxicity, and

inhalation toxicity) is listed as "not determined" in some safety databases [1], the established safety
profiles of structurally similar PEG derivatives provide useful guidance for preliminary safety

assessment.

Regulatory Status

Regulatory aspects of PEG-3 oleamide include:

The ingredient is subject to cosmetics regulation in the EU, with different regulations potentially
applying outside the EU [2].

It is not currently listed in the Food Chemicals Codex, which may limit immediate food or oral
pharmaceutical applications without additional safety documentation [1].
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As with all formulation components, regulatory status varies by region and intended application,

requiring specific verification for target markets and product categories.

Research Gaps and Future Directions

Based on the available information, several knowledge gaps present opportunities for further research:

Detailed Physicochemical Characterization: Comprehensive studies determining critical micelle

concentration (CMC), aggregation number, phase behavior, and temperature effects on PEG-3

oleamide would enhance understanding of its performance characteristics.

Pharmaceutical Compatibility Studies: Systematic investigation of compatibility with various active

pharmaceutical ingredients and excipients would clarify formulation opportunities and limitations.

Advanced Delivery Applications: Exploration of potential in nanoemulsions, microemulsions, and

other advanced drug delivery systems could reveal novel applications beyond conventional emulsion

stabilization.

Toxicological Profiling: Expanded safety assessment, including cytotoxicity, irritation potential, and

sensitization potential, would strengthen the safety database for pharmaceutical applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Oleamide for Pharmaceutical Applications]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b951569#peg-3-oleamide-surfactant-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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